Butyl-cyclohexylideneamine

• CAS No.: 6407-39-2
• Molecular Formula: C10H19N
• Molecular Weight: 153.26 g/mol
• IUPAC Name: N-butylcyclohexanimine
• InChI: InChI=1S/C10H19N/c1-2-3-9-11-10-7-5-4-6-8-10/h2-9H2,1H3
• InChI Key: WTKIOPVBAMLRQC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN=C1CCCCC1

Description

Butyl-cyclohexylideneamine is a useful research compound. Its molecular formula is C10H19N and its molecular weight is 153.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Butylamine (9.88 mL, 0.1 mol) and toluene (15 mL) was added to cyclohexanone (10.36 mL, 0.1 mol) and the reaction mixture was heated under reflux for 24 h under dehydration condition by using Dienstark reflux condenser packing molecular sieves 4A. After the reaction mixture was cooled to room temperature, evaporated under reduced pressure. The residue was distilled under reduced pressure (2 mmHg) at 64° C. to give butyl-cyclohexylideneamine (1-015-01) (12.8 g, 84%) as a colorless oil.